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Compound of Interest

Compound Name: 2-Morpholinoethyl isothiocyanate

Cat. No.: B1267193

L  Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds like 2-Morpholinoethyl isothiocyanate is of paramount importance.

This document provides immediate, essential safety protocols, operational workflows, and

disposal plans to minimize risk and ensure a safe laboratory environment.

Chemical Identity and Hazards:

Property

Value

Chemical Name

2-Morpholinoethyl isothiocyanate

CAS Number

63224-35-1

Molecular Formula

C7H12N20S

Molecular Weight 172.25 g/mol [1][2]
Appearance Yellow Liquid[2]

Odor Irritating[2]

Boiling Point 163 °C at 10 mm Hg[3]
Density 1.129 g/mL at 25 °C[3]

GHS Hazard Classification:
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2-Morpholinoethyl isothiocyanate is a hazardous substance with the following classifications:

Harmful if swallowed, in contact with skin, or if inhaled.[2]

Causes serious eye damage.[1][2]

May cause skin irritation.[1]

May cause respiratory irritation.[3]
Signal Word: Danger[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table
summarizes the required PPE for handling 2-Morpholinoethyl isothiocyanate.
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Body Part

Recommended Protection

Specifications

Eyes/Face

Safety Goggles & Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.[4][5][6]

[7]

Skin

Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective
gloves (e.g., nitrile rubber,
neoprene) and clothing to
prevent skin exposure.[3][9]
Flame retardant antistatic

protective clothing is advised.

[4]

Respiratory

Respirator with appropriate

filter

A NIOSH/MSHA approved
respirator should be used
when vapors or aerosols are
generated.[6][8][9] A type
ABEK (EN14387) respirator

filter is recommended.[4]

Experimental Workflow for Safe Handling

A systematic approach is crucial when working with 2-Morpholinoethyl isothiocyanate. The
following workflow diagram outlines the necessary steps from preparation to disposal to ensure

a safe operational process.
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Safe Handling Workflow for 2-Morpholinoethyl Isothiocyanate
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Caption: A procedural diagram for the safe handling of 2-Morpholinoethyl isothiocyanate.
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Detailed Procedural Steps

Preparation:

» Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for 2-Morpholinoethyl isothiocyanate.

o Fume Hood: All handling of this chemical must be conducted within a certified chemical fume
hood with proper ventilation.[4]

o Personal Protective Equipment (PPE): Gather all necessary PPE as outlined in the table
above and inspect for integrity.

Handling:

Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[4]

Tools: Use only non-sparking tools.[4][6][7]

Avoidance: Avoid breathing vapors or mist and prevent contact with skin and eyes.[4] Do not
eat, drink, or smoke in the handling area.[4]

Container: Keep the container tightly closed when not in use.[4][5][9]

Post-Handling:

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][4][7][9]

o Contaminated PPE: Remove and properly store or dispose of contaminated PPE.[4]
o Work Area: Clean the work area thoroughly.[4]

Spill and Disposal Plan

Spill Response:

o Evacuate: Evacuate the area and eliminate all ignition sources.[4][7][10]
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» Protection: Wear appropriate PPE, including respiratory protection.[4]

» Absorption: Absorb the spill with an inert, non-combustible material such as sand or
vermiculite.[4][6]

e Collection: Collect the absorbed material into a suitable, labeled container for disposal.[4][10]

o Ventilation and Cleaning: Ventilate the area and wash the spill site after material pickup is
complete.[4][6][9]

Disposal:

Waste material must be disposed of in accordance with national and local regulations.

Dispose of contents and containers to an approved waste disposal plant.[2][7]

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267193#personal-protective-equipment-for-
handling-2-morpholinoethyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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